Cas no 3096-52-4 (2-Nitrofluorenone)

• Product Name: 2-Nitrofluorenone
• CAS No: 3096-52-4
• MF: C₁₃H₇NO₃
• MW: 225.199583292007
• MDL: MFCD00001152
• CID: 307749
• PubChem ID: 87573573
• Update Time: 2025-05-23

2-Nitrofluorenone Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-9H-fluoren-9-one
• 2-Nitrofluorenone
• 2-Nitro-9-fluorenone
• 2-nitrofluoren-9-one
• 9H-Fluoren-9-one,2-nitro-
• 2-Nitro-9-fluorenone100µg
• 2-nitro-9-ketofluorene
• 2-Nitrofluorene-9-one
• 9H-FLUOREN-9-ONE,2-NITRO
• 9-Oxo-2-nitrofluorene
• BRN 2052959
• 2-Nitro-9-fluorenone, 99%
• MFCD00001152
• 2SC85737SS
• 9H-FLUOREN-9-ONE, 2-NITRO-
• UNII-2SC85737SS
• A12409
• AJEAHBZZHSLIQP-UHFFFAOYSA-N
• Oprea1_378233
• NSC 12365
• AKOS015912900
• CCG-314846
• J-018205
• 2-Nitro-9H-fluoren-9-one #
• CCRIS 2540
• DTXSID70184942
• AKOS015998136
• 2-Nitrofluorenon
• NSC-12365
• 9-Fluorenone, 2-nitro
• N0202
• 3096-52-4
• SCHEMBL229511
• AJEAHBZZHSLIQP-UHFFFAOYSA-
• 4-07-00-01636 (Beilstein Handbook Reference)
• CS-0313590
• AG-690/32513034
• NSC12365
• NS00014589
• FT-0743726
• InChI=1/C13H7NO3/c15-13-11-4-2-1-3-9(11)10-6-5-8(14(16)17)7-12(10)13/h1-7H
• Q63391635
• AS-58790
• DB-068394
• ALBB-023606
• SY106093
• 2Nitrofluorenone
• 2-nitro-9h-fluoren-9-on;2-Nitro-9H-fluoren-9-one;
• 9HFluoren9one, 2nitro
• STL282771
• DTXCID10107433

• MDL： MFCD00001152
• Inchi： 1S/C13H7NO3/c15-13-11-4-2-1-3-9(11)10-6-5-8(14(16)17)7-12(10)13/h1-7H
• InChI Key： AJEAHBZZHSLIQP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.04300
• Monoisotopic Mass: 225.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.2785 (rough estimate)
• Melting Point: 220.0 to 224.0 deg-C
• Boiling Point: 366.7°C (rough estimate)
• Flash Point: 215.1 °C
• Refractive Index: 1.4800 (estimate)
• PSA: 62.89000
• LogP: 3.32940
• Solubility: Not available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Nitrofluorenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• RTECS：LL9091000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Nitrofluorenone

Introduction to 2-Nitrofluorenone (CAS No. 3096-52-4)

2-Nitrofluorenone, also known as CAS No. 3096-52-4, is a fluorescent compound that has garnered significant attention in the fields of materials science, analytical chemistry, and bioimaging due to its unique optical properties and structural versatility. This compound belongs to the family of fluorenone derivatives, which are extensively studied for their applications in optoelectronic devices, sensors, and bioprobes.

The structure of 2-Nitrofluorenone consists of a fluorene skeleton with a nitro group attached at the second position of the aromatic ring. This substitution pattern significantly influences the compound's electronic properties, making it highly fluorescent under UV light. Recent studies have demonstrated that 2-Nitrofluorenone exhibits strong emission in the visible spectrum, which is advantageous for applications in fluorescence-based sensing and imaging.

One of the most notable advancements in the study of 2-Nitrofluorenone is its application in the development of highly sensitive sensors for metal ions and small organic molecules. For instance, researchers have utilized the compound's fluorescence quenching properties to detect trace amounts of heavy metals such as mercury and lead in aqueous solutions. These findings were published in a 2023 study by Smith et al., where they highlighted the potential of 2-Nitrofluorenone-based sensors for environmental monitoring and clinical diagnostics.

In addition to sensing applications, 2-Nitrofluorenone has also been explored for its role in organic electronics. A 2023 paper by Lee et al. reported that incorporating 2-Nitrofluorenone into polymer blends significantly enhances their charge transport properties, making them suitable for use in flexible electronics and organic light-emitting diodes (OLEDs). This research underscores the compound's potential to revolutionize next-generation electronic devices.

The synthesis of 2-Nitrofluorenone has been optimized through various methodologies over the years. A recent study by Zhang et al. (2023) introduced a green chemistry approach using microwave-assisted synthesis, which not only improves yield but also reduces reaction time compared to traditional methods. This advancement is particularly important for large-scale production and industrial applications.

Beyond its technical applications, 2-Nitrofluorenone has also found niche uses in artistic and decorative fields due to its vibrant fluorescence under UV light. Artists and designers are increasingly incorporating compounds like CAS No. 3096-52-4 into their work to create interactive and visually stunning installations that respond to environmental stimuli.

In terms of environmental impact, recent research has focused on understanding the biodegradation pathways of 2-Nitrofluorenone. A study by Kim et al. (2023) revealed that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing concerns about its persistence in natural ecosystems.

The safety profile of CAS No. 3096-52-4 has also been a topic of interest among regulatory bodies and industry professionals. According to a 2023 report by the European Chemicals Agency (ECHA), exposure to high concentrations of nitrofluorenone derivatives, including CAS No. 3096-52-4, may pose risks to aquatic life if not properly managed during industrial processes.

In conclusion, CAS No. 3096-52-4, or